Cas no 94021-97-3 (Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester)
94021-97-3 structure
Product Name:Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
CAS No:94021-97-3
MF:C11H14O4
MW:210.226463794708
CID:809316
PubChem ID:16205937
Update Time:2025-04-19
Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
- (2-methyl-4-oxopyran-3-yl) 3-methylbutanoate
- 2-methyl-4-oxo-4H-pyran-3-yl isovalerate
- UNII-2Y4CE24UYS
- 2-methyl-4-oxo-4H-pyran-3-yl 3-methylbutanoate
- 2Y4CE24UYS
- EINECS 301-489-6
- Butanoic acid, 3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
- NS00039902
- 94021-97-3
- DTXSID10240253
-
- Inchi: 1S/C11H14O4/c1-7(2)6-10(13)15-11-8(3)14-5-4-9(11)12/h4-5,7H,6H2,1-3H3
- InChI Key: RUJFQPWLSZMPNC-UHFFFAOYSA-N
- SMILES: O(C1C(C=COC=1C)=O)C(CC(C)C)=O
Computed Properties
- Exact Mass: 210.089209
- Monoisotopic Mass: 210.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 1.7
Experimental Properties
- Density: 1.12
- Boiling Point: 333.3°Cat760mmHg
- Flash Point: 147.1°C
- Refractive Index: 1.493
Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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